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Compound of Interest

Compound Name: OMDM-2

Cat. No.: B12508414

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of OMDM-2, a metabolically stable and selective inhibitor of anandamide
cellular uptake.

Introduction

OMDM-2 is a valuable research tool for studying the endocannabinoid system.[1][2] Proper
preparation of stock solutions is critical for ensuring the accuracy and reproducibility of
experimental results. This document outlines the recommended procedures for dissolving and
storing OMDM-2.

OMDM-2 Properties

A summary of the key physical and chemical properties of OMDM-2 is provided in the table
below.
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Property Value Source
Molecular Weight 431.65 g/mol TargetMol[1]
431.66 g/mol R&D Systems
431.7 g/mol Cayman Chemical

TargetMol, R&D Systems,
Formula C27H4sNOs3 ]

Cayman Chemical
Appearance White Solid TargetMol
Purity >99% R&D Systems

TargetMol, R&D Systems,
CAS Number 616884-63-0

Cayman Chemical

Stock Solution Preparation

Solubility Data

The solubility of OMDM-2 in various common laboratory solvents is summarized below. It is

crucial to select an appropriate solvent based on the experimental design, particularly for cell-

based assays where solvent toxicity must be minimized.

Solvent Solubility Source

DMSO Miscible Cayman Chemical

10 mM R&D Systems

40 mg/mL (with sonication) TargetMol

Ethanol 10 mM R&D Systems

30 mg/mL Cayman Chemical

DMF 30 mg/mL Cayman Chemical
DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL Cayman Chemical
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Note: When preparing stock solutions, always use the batch-specific molecular weight provided
on the product vial or Certificate of Analysis.

Recommended Solvents

For most in vitro applications, DMSO is the recommended solvent for preparing high-
concentration stock solutions of OMDM-2. For applications requiring a lower concentration of
organic solvent, ethanol can also be used.

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of OMDM-2 in DMSO.

Materials:

OMDM-2 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

o Calculate the required mass of OMDM-2. Using the batch-specific molecular weight (e.g.,
431.66 g/mol ), the mass required for a desired volume and concentration can be calculated
using the following formula: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight (
g/mol ) x 1000 For 1 mL of a 10 mM solution: 0.010 mol/L x 0.001 L x 431.66 g/mol x 1000 =
4.3166 mg

o Weigh the OMDM-2 powder. Carefully weigh the calculated amount of OMDM-2 powder and
transfer it to a sterile microcentrifuge tube.

e Add DMSO. Add the desired volume of anhydrous DMSO to the tube containing the OMDM-
2 powder.
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e Dissolve the compound. Vortex the solution until the OMDM-2 is completely dissolved.
Gentle warming or sonication may be used to aid dissolution if necessary.

» Store the stock solution. Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Storage and Stability

Proper storage is essential to maintain the integrity of OMDM-2.

Storage .

Form Stability Source
Temperature

Powder -20°C 3 years TargetMol, MCE

(Not specified, but
+4°C R&D Systems R&D Systems

recommends this)

In Solvent -80°C 1 year TargetMol
-80°C 6 months MCE
-20°C 1 month MCE

Note: It is recommended to avoid repeated freezing and thawing of stock solutions. For
solutions stored at -20°C for over a month, re-testing for efficacy is advised.

Experimental Workflow

The following diagram illustrates the general workflow for preparing OMDM-2 stock solutions
for use in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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